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Compound of Interest

Compound Name: 2-(2-Methoxyphenyl)propan-2-ol
CAS No.: 21022-73-1; 2944-48-1
Cat. No.: B2433418

Get Quote

Executive Summary & Compound Profile

This guide provides an in-depth analysis of the Electron lonization (El) mass spectrometry
fragmentation pattern of 2-(2-Methoxyphenyl)propan-2-ol. As a tertiary benzylic alcohol with
an ortho-methoxy substituent, this compound exhibits a distinct fragmentation signature driven
by the "Ortho Effect"—a proximity-driven interaction that distinguishes it from its meta- and

para- isomers.

Understanding this pattern is critical for structural verification in synthetic workflows (e.g.,
Grignard additions to o-anisaldehyde) and metabolic profiling, where regiochemistry dictates
biological activity.

Compound Identity
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Property Detail

IUPAC Name 2-(2-Methoxyphenyl)propan-2-ol

Common Name -Dimethyl-o-methoxybenzyl alcohol

CAS Number 21022-73-1
C

Molecular Formula H
O

Molecular Weight 166.22 g/mol

Tertiary alcohol with ortho-methoxy group

Key Structural Feature ] o )
(Steric/Electronic interaction zone)

Instrumentation & Methodology

To ensure reproducibility, the fragmentation patterns described herein are based on standard
Electron lonization (EI) conditions.

Standard Acquisition Protocol

« lonization Source: Electron Impact (El)

Electron Energy: 70 eV (Standard library compatibility)

Source Temperature: 230 °C

Transfer Line: 250 °C

Scan Range:m/z 35-300

Sample Preparation (Self-Validating Protocol)

This protocol includes a built-in quality check to prevent thermal degradation (dehydration) in

the injector port, a common artifact for tertiary alcohols.
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« Dilution: Dissolve 1 mg of analyte in 1 mL of HPLC-grade Dichloromethane (DCM).
 Inlet Check: Use a split ratio of 50:1 to prevent saturation.
» Validation Step: Inject a standard of 2-Phenylpropan-2-ol first.

o Pass Criteria: If the molecular ion (

136) is visible (>1% relative abundance), the system is inert. If only m/z 118 (

) is seen, the liner is active and must be replaced before analyzing the methoxy derivative.

Fragmentation Mechanism Analysis

The mass spectrum of 2-(2-Methoxyphenyl)propan-2-ol is dominated by three mechanistic
pillars: Alpha-Cleavage, The Ortho Effect, and Cyclization.

The Primary Pathway: Alpha-Cleavage

Like most tertiary alcohols, the molecular ion (

, M/z 166) is unstable and rarely observed with high intensity. The driving force is the cleavage
of a methyl group alpha to the hydroxyl bearing carbon.

e Transition:
(166)
(151)

e Mechanism: The radical electron on the hydroxyl oxygen triggers the homolytic cleavage of
the C-C bond to a methyl group. The resulting cation (m/z 151) is resonance-stabilized by
the aromatic ring and the electron-donating ortho-methoxy group.

o Observation: The peak at m/z 151 is typically the Base Peak (100% relative abundance) or a
major ion.

The Differentiator: The Ortho Effect (m/z 133)
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This is the diagnostic fingerprint. Unlike the para- isomer, the ortho-isomer allows for a specific
interaction between the methoxy oxygen and the carbocation center or the hydroxyl proton.

e Transition:

e Mechanism: The proximity of the methoxy group facilitates the elimination of water (or
methanol elements depending on precise energetics), likely followed by cyclization to form a
stable benzofuran-type cation.

 Significance: The abundance of m/z 133 is significantly higher in the ortho isomer compared
to the para isomer, where this cyclization is geometrically impossible.

Secondary Fragmentation

e m/z 105: Further fragmentation of the 133 ion, likely losing CO or ethylene fragments to form
a stable aromatic cation (

Visualizing the Pathway

The following diagram illustrates the specific fragmentation cascade, highlighting the crucial
"Ortho Effect" pathway.
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Figure 1: Mechanistic pathway showing the transformation from the molecular ion to the
diagnostic ortho-cyclized fragment.[1]

Comparative Analysis: Ortho vs. Para

To validate your structural assignment, compare your spectrum against the alternative para-
isomer (2-(4-methoxyphenyl)propan-2-ol).
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Ortho-Isomer Para-Isomer o
Feature . Mechanistic Reason
(Target) (Alternative)
Both undergo identical
Base Peak m/z 151 m/z 151 alpha-cleavage of the

methyl group.

Diagnostic Peak

m/z 133 (High

m/z 133 (Low/Trace)

The ortho position
allows

cyclization/dehydratio

Abundance) )
n; para prevents this
interaction.
Tertiary alcohols are
m/z 166 m/z 166 ) )
Molecular lon inherently unstable in
(Weak/Absent) (Weak/Absent)

El

Low Mass lons

m/z 105, 91, 77

m/z 105, 135 (M-31)

Para may show M-
OCHS3 (135) more
prominently due to
lack of cyclization

options.

Interpretation Guide

o Check m/z 151: If this is the base peak, you have a tertiary benzylic alcohol.

e Check m/z 133:

o > 20% Relative Abundance: Strongly indicates Ortho substitution.

o < 5% Relative Abundance: Strongly indicates Para or Meta substitution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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